molecular formula C8H5Br2F3 B15382197 1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene

1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene

Cat. No.: B15382197
M. Wt: 317.93 g/mol
InChI Key: MUBBPAXPYTUPMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene is a halogenated aromatic compound with a benzene core substituted by bromine atoms at positions 1 and 5, a methyl group at position 3, and a trifluoromethyl group at position 2. This structural arrangement confers unique electronic and steric properties, making it valuable in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and materials science. The electron-withdrawing trifluoromethyl (-CF₃) and bromine (-Br) groups enhance electrophilic substitution reactivity, while the methyl (-CH₃) group contributes steric bulk, influencing regioselectivity in cross-coupling reactions .

Properties

Molecular Formula

C8H5Br2F3

Molecular Weight

317.93 g/mol

IUPAC Name

1,5-dibromo-3-methyl-2-(trifluoromethyl)benzene

InChI

InChI=1S/C8H5Br2F3/c1-4-2-5(9)3-6(10)7(4)8(11,12)13/h2-3H,1H3

InChI Key

MUBBPAXPYTUPMA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1C(F)(F)F)Br)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Comparisons

The compound’s reactivity and applications can be contextualized by comparing it to analogs with varying substituents or halogen placements:

Compound Substituents Molecular Weight (g/mol) Boiling Point (°C) Reactivity Notes
1,5-Dibromo-3-methyl-2-(trifluoromethyl)benzene Br (1,5), -CH₃ (3), -CF₃ (2) 347.93 ~290 (est.) High electrophilicity; Suzuki coupling favored
1,3-Dibromo-5-methyl-2-(trifluoromethyl)benzene Br (1,3), -CH₃ (5), -CF₃ (2) 347.93 ~285 (est.) Altered regioselectivity in coupling reactions
1,5-Dichloro-3-methyl-2-(trifluoromethyl)benzene Cl (1,5), -CH₃ (3), -CF₃ (2) 258.56 ~265 (est.) Lower reactivity in cross-coupling vs. Br analogs
Benzotrichloride (C₆H₅CCl₃) -CCl₃ (aromatic) 195.47 220–221 Hydrolytic instability; limited coupling utility
2-Bromo-1,3,5-trifluoromethylbenzene Br (2), -CF₃ (1,3,5) 316.95 ~310 (est.) Extreme steric hindrance; low solubility

Key Observations :

  • Halogen Effects : Bromine’s higher atomic radius and polarizability compared to chlorine enhance oxidative addition in palladium-catalyzed reactions (e.g., Suzuki-Miyaura) .
  • Trifluoromethyl Group : The -CF₃ group’s strong electron-withdrawing nature deactivates the benzene ring, directing substitutions to meta/para positions. This contrasts with electron-donating groups (e.g., -CH₃), which activate ortho/para sites.
  • Steric Considerations: The methyl group at position 3 in the target compound reduces steric clash compared to analogs with multiple -CF₃ groups, improving solubility in nonpolar solvents.
Reactivity in Cross-Coupling Reactions
  • Buchwald-Hartwig Amination : The target compound’s bromine atoms exhibit faster oxidative addition to Pd(0) catalysts than chloro analogs, enabling efficient C–N bond formation.
  • Suzuki-Miyaura Coupling : Yields with 1,5-dibromo derivatives exceed 85% under mild conditions, whereas dichloro analogs require higher temperatures (≥100°C) for comparable results.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.